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Compound of Interest

Compound Name: Macranthoin G

Cat. No.: B15612345 Get Quote

Disclaimer: Publicly available scientific literature on Macranthoin G is exceptionally limited.

Key research papers detailing its biological activities are scheduled for publication in late 2024

and are not yet fully accessible. Consequently, comprehensive pharmacokinetic data is

unavailable at this time. This document summarizes all currently accessible information and

provides standardized protocols for the types of experiments cited in preliminary reports.

Introduction
Macranthoin G is a natural product isolated from Launaea nudicaulis, a plant used in

traditional medicine.[1] Its chemical identity is established with a molecular formula of

C₂₆H₂₆O₁₂ and a molecular weight of 530.5 g/mol . Preliminary research indicates that

Macranthoin G possesses significant anti-infective properties, positioning it as a compound of

interest for further investigation in the development of new antibacterial agents.

This document provides a detailed overview of the known pharmacodynamic effects of

Macranthoin G and outlines the experimental methodologies relevant to its study. Due to the

nascent stage of research, pharmacokinetic parameters have not been published and are

presented herein as "Data Not Available."
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Comprehensive in vivo studies detailing the absorption, distribution, metabolism, and excretion

(ADME) of Macranthoin G have not yet been published. The table below is structured to

incorporate future findings but reflects the current lack of data.

Table 1: Pharmacokinetic Parameters of Macranthoin G

Parameter Symbol Value Species
Route of
Administration

Maximum
Plasma
Concentration

Cmax
Data Not
Available

- -

Time to Cmax Tmax
Data Not

Available
- -

Area Under the

Curve
AUC

Data Not

Available
- -

Half-life t½
Data Not

Available
- -

Volume of

Distribution
Vd

Data Not

Available
- -

Clearance CL
Data Not

Available
- -

| Bioavailability | F | Data Not Available | - | - |

Pharmacodynamics (PD)
The primary pharmacodynamic effects of Macranthoin G identified to date are its antibacterial

and anti-biofilm activities.[1] It appears to exert these effects through the disruption of bacterial

communication and modulation of the host inflammatory response.

In Vitro Antibacterial & Anti-Biofilm Activity
Macranthoin G has demonstrated efficacy against various bacterial isolates. Its activity is

particularly noted in its ability to inhibit bacterial growth and disrupt established biofilms, a key
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factor in persistent infections.[1]

Table 2: Summary of In Vitro Pharmacodynamic Data for Macranthoin G

Activity Type Metric Value
Target
Organism(s)

Source

Antibacterial

Minimum
Inhibitory
Concentration
(MIC)

16–128 µg/mL
Bacterial
Isolates

[1]

| Anti-Biofilm | Reduction in Biofilm-Forming Isolates | From 84.21% to 42.1% |

Strong/Moderate Biofilm Producers |[1] |

Mechanism of Action
The anti-infective properties of Macranthoin G are linked to a dual mechanism:

Quorum Sensing (QS) Inhibition: It downregulates the expression of key genes involved in

bacterial quorum sensing and biofilm formation, including luxS, mrkA, wzm, and wbbm.[2]

Anti-Inflammatory Effects:In vivo studies indicate that Macranthoin G reduces the

expression of pro-inflammatory mediators, including Tumor Necrosis Factor-alpha (TNF-α),

Interleukin-1 beta (IL-1β), and Interleukin-6 (IL-6).[1] This suggests a role in mitigating the

host's inflammatory damage during infection.
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Analysis

1. Animal Acclimatization
(e.g., ICR mice, 6 weeks old)

2. Infection Model Induction
(e.g., Thigh or Respiratory Tract

Infection with S. aureus)

3. Treatment Groups
- Vehicle Control

- Macranthoin G (Dose 1)
- Macranthoin G (Dose 2)

- Positive Control Antibiotic

4. Compound Administration
(e.g., Subcutaneous, 3 & 6h post-infection)

5. Endpoint Analysis (24h)

Bacterial Burden
(CFU/thigh or lung)

Histopathology
(Liver, Spleen, Lung)

Inflammatory Markers
(TNF-α, IL-1β, IL-6 in serum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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